Cas no 932806-99-0 (5-1-(Ethylsulfonyl)piperidin-3-yl-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol)

• Product name: 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 932806-99-0
• MF: C₁₄H₂₀N₄O₃S₂
• MW: 356.463600158691
• MDL: MFCD08569903
• CID: 3150046
• PubChem ID: 17126937

5-1-(Ethylsulfonyl)piperidin-3-yl-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>5-(1-(Ethylsulfonyl)piperidin-3-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazole- 3-thiol
• BBL017777
• AKOS003399045
• 5-[1-(ethylsulfonyl)piperidin-3-yl]-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol
• AKOS017258924
• CS-0321757
• MFCD08569903
• ALBB-003578
• STK482333
• 5-[1-(ethylsulfonyl)piperidin-3-yl]-4-(furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• VS-06484
• H22943
• 3-(1-ethylsulfonylpiperidin-3-yl)-4-(furan-2-ylmethyl)-1H-1,2,4-triazole-5-thione
• 932806-99-0
• 5-(1-(Ethylsulfonyl)piperidin-3-yl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• 5-[1-(ethanesulfonyl)piperidin-3-yl]-4-[(furan-2-yl)methyl]-4H-1,2,4-triazole-3-thiol
• 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD08569903
• Inchi： InChI=1S/C14H20N4O3S2/c1-2-23(19,20)17-7-3-5-11(9-17)13-15-16-14(22)18(13)10-12-6-4-8-21-12/h4,6,8,11H,2-3,5,7,9-10H2,1H3,(H,16,22)
• InChI Key： QVOQGBYXJYXVAN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 356.09768286Da
• Monoisotopic Mass: 356.09768286Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 119Ų

Additional information on 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol

Introduction to 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 932806-99-0)

5-1-(Ethylsulfonyl)piperidin-3-yl-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 932806-99-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, including an ethylsulfonyl group, a piperidine ring, and a furan moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The ethylsulfonyl group is known for its ability to enhance the solubility and metabolic stability of compounds, making it a valuable functional group in drug design. The piperidine ring provides rigidity and conformational stability, which can influence the compound's binding affinity to target proteins. The furan moiety adds additional complexity and can enhance the compound's interactions with biological targets.

Recent studies have highlighted the potential of 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are central to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory effects, 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol has also shown promise in the field of cancer research. A study published in Cancer Research demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol have been extensively studied to ensure its suitability for clinical development. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development. Additionally, it has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in human therapy.

The synthetic route for 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol has been optimized to improve yield and reduce costs. A multi-step synthesis involving the coupling of an ethylsulfonyl piperidine derivative with a furylmethyl triazole intermediate has been reported. This synthetic strategy allows for the efficient production of the compound on a larger scale, facilitating its use in preclinical and clinical studies.

In conclusion, 5-1-(Ethylsulfonyl)piperidin-3-yl-4-(2-furylmethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 932806-99-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.